Cas no 941210-87-3 (ethyl 1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate)

• Product Name: ethyl 1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate
• CAS No: 941210-87-3
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• MDL: MFCD09403132
• CID: 3157323
• PubChem ID: 42941234
• Update Time: 2025-05-20

ethyl 1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-amino-3-oxopropyl)-1-benzyl-4-oxopiperidine-3-carboxylate
• ethyl 1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate
• Z235361357
• ethyl1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate
• EN300-87428
• 941210-87-3
• AKOS033871702
• CS-0288075

• MDL： MFCD09403132
• Inchi： 1S/C18H24N2O4/c1-2-24-17(23)18(10-8-16(19)22)13-20(11-9-15(18)21)12-14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3,(H2,19,22)
• InChI Key： TXVVVNJGOYSHDW-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC2C=CC=CC=2)CC1(C(=O)OCC)CCC(N)=O

Computed Properties

• Exact Mass: 332.17360725Da
• Monoisotopic Mass: 332.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 89.7Ų

Additional information on ethyl 1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate

Comprehensive Overview of Ethyl 1-Benzyl-3-(2-Carbamoylethyl)-4-Oxopiperidine-3-Carboxylate (CAS No. 941210-87-3)

Ethyl 1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate (CAS No. 941210-87-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique functional groups, including a benzyl moiety, a carbamoylethyl side chain, and an ethyl carboxylate ester. These features make it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's piperidine core is a common scaffold in medicinal chemistry, often associated with neuroactive properties. Researchers have explored its potential as a precursor for GABA receptor modulators or dopamine agonists, aligning with current trends in neurodegenerative disease research. Its carbamoyl and ester functionalities provide multiple sites for chemical modifications, enabling structure-activity relationship (SAR) studies—a hot topic in drug discovery pipelines.

In synthetic chemistry, ethyl 1-benzyl-3-(2-carbamoylethyl)-4-oxopiperidine-3-carboxylate serves as a valuable building block for heterocyclic compounds. Recent publications highlight its utility in multicomponent reactions (MCRs), a green chemistry approach gaining traction due to its atom economy. The 4-oxopiperidine segment is particularly noteworthy, as it mimics natural product frameworks, making it relevant to the growing field of bioinspired synthesis.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy (¹H/¹³C), mass spectrometry, and HPLC purity analysis—methods frequently searched by quality control professionals. Stability studies under varying pH and temperature conditions are critical, given the industry's focus on drug formulation robustness. The ethyl carboxylate group may undergo hydrolysis, a consideration for researchers optimizing shelf-life.

From a commercial perspective, CAS No. 941210-87-3 is available through specialty chemical suppliers, often with >98% purity. Procurement trends show increased demand for such pharmaceutical intermediates, driven by outsourcing in drug development. The compound's benzyl-protected nitrogen offers synthetic flexibility, addressing the need for protecting group strategies—a common pain point in organic synthesis forums.

Environmental and safety assessments indicate that standard laboratory precautions suffice for handling this material. Its non-hazardous classification under GHS standards makes it preferable over heavier halogenated analogs, aligning with the pharmaceutical industry's shift toward greener solvents and reagents. This aspect resonates with EHS (Environment, Health, and Safety) professionals searching for sustainable chemistry solutions.

Future research directions may explore the compound's potential in catalysis or as a ligand in metal-organic frameworks (MOFs), given the rising interest in organocatalysts. Patent literature suggests unpublished applications in kinase inhibitor development, a trending area in oncology research. Such multidisciplinary relevance ensures continued scientific interest in this piperidine derivative.